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CAS No.: 12236-11-2
Cat. No.: B076472
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Disperse Red 92 as a
staining agent for a variety of hydrophobic polymers. The protocols detailed below are intended
for research and laboratory applications, including materials science, microscopy, and the
characterization of polymer-based drug delivery systems.

Introduction

Disperse Red 92 is an anthraquinone-based disperse dye primarily used in the textile industry
for coloring hydrophobic fibers such as polyester and polyamide.[1][2] Its chemical structure
and low water solubility make it an effective agent for staining nonpolar materials. In a
laboratory setting, Disperse Red 92 can be employed to visualize the morphology of polymer
films, fibers, and particles, and to qualitatively assess the distribution of hydrophobic domains
in polymer blends and composites.

Physicochemical Properties of Disperse Red 92
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A summary of the key physicochemical properties of Disperse Red 92 is presented in the table
below. This information is essential for preparing staining solutions and for understanding the
dye's interaction with hydrophobic polymers.

Property Value Reference
C.l. Name Disperse Red 92 [2]

C.l. Number 60752 [2]

CAS Registry Number 12236-11-2 / 72363-26-9 [2]
Molecular Formula C25H24N207S [2][3]
Molecular Weight 496.53 g/mol [2]
Appearance Red-violet grains [4]

- Soluble in organic solvents,
Solubility ) ) [5]
sparingly soluble in water.

Molar Extinction Coefficient () ~13,000 - 14,000 L mol~t cm~—1

Note: The molar extinction coefficient is an estimate for anthraquinone dyes and the exact
value for Disperse Red 92 may vary.

Experimental Protocols

Two primary methods are presented for staining hydrophobic polymers with Disperse Red 92:
a Heat-Mediated Aqueous Dispersion Method, suitable for thermoplastic polymers, and a
Solvent-Based Staining Method for a wider range of polymers, including those that may be
sensitive to heat.

Heat-Mediated Aqueous Dispersion Staining

This method is adapted from textile dyeing protocols and is effective for staining thermoplastic
polymers such as polyethylene terephthalate (PET), polystyrene (PS), and polyamides (Nylon).
Heat facilitates the diffusion of the dye from the aqueous dispersion into the polymer matrix.

Materials:
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» Disperse Red 92 powder

» Dispersing agent (e.g., sodium lignosulfonate or a naphthalene sulfonate condensate)
» Deionized water

o Acetic acid (for pH adjustment)

e Hydrophobic polymer sample (e.g., film, fibers, or powder)
o Glass beaker or flask

o Heating magnetic stirrer or water bath

e Forceps

e Ethanol

Procedure:

o Prepare the Staining Dispersion:

o In a beaker, create a stock dispersion of Disperse Red 92 by pasting the required amount
of dye powder with a small volume of a 1:1 mixture of dispersing agent and deionized
water.

o Add the stock dispersion to a larger volume of deionized water to achieve the desired final
dye concentration (a starting range of 0.1 - 1.0 g/L is recommended).

o Adjust the pH of the dispersion to 4.5 - 5.5 using acetic acid.[6]
e Staining:

o Immerse the hydrophobic polymer sample in the staining dispersion. Ensure the sample is
fully submerged.

o Heat the dispersion to 80 - 100°C while stirring gently. For polyesters, higher temperatures
(up to 130°C) can be used in a sealed vessel to enhance dye penetration.[7]
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o Incubate the sample for 30 - 60 minutes. The optimal time will depend on the polymer
type, thickness, and desired staining intensity.

e Washing:
o Using forceps, remove the stained polymer from the hot dispersion.
o Rinse the sample thoroughly with hot deionized water to remove excess surface dye.
o Perform a final rinse with ethanol to remove any remaining unbound dye.

o Allow the sample to air dry completely before analysis.

Solvent-Based Staining

This method is suitable for a broader range of hydrophobic polymers and can be performed at
or near room temperature. A co-solvent system is used to facilitate the dissolution of the dye
and its penetration into the polymer.

Materials:

Disperse Red 92 powder

» Organic solvent (e.g., acetone, ethanol, or dimethyl sulfoxide - DMSO)
e Deionized water (optional, for co-solvent systems)

e Hydrophobic polymer sample

» Glass vial or beaker with a lid

o Shaker or orbital mixer (optional)

» Forceps

Procedure:

e Prepare the Staining Solution:
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o Prepare a stock solution of Disperse Red 92 in a suitable organic solvent (e.g., 1 mg/mL
in acetone or DMSOQ). Sonication may be required to fully dissolve the dye.

o Dilute the stock solution to the desired final concentration (a starting range of 10 - 100
pg/mL is recommended) using the same solvent or a co-solvent mixture (e.g., 70:30
ethanol:water).

e Staining:

o Place the polymer sample into the staining solution and seal the container to prevent
solvent evaporation.

o Incubate at room temperature for 1 - 2 hours. Gentle agitation on a shaker can facilitate
staining. For some polymers, slight warming (e.g., to 40-50°C) may enhance staining.

e Washing:
o Remove the sample from the staining solution.
o Rinse the sample with the same solvent used for staining to remove excess dye.
o Perform a final rinse with deionized water if a co-solvent system was used.
o Air dry the sample completely.

Visualization and Analysis

Stained polymer samples can be visualized using light microscopy to examine morphology and
dye distribution. For more detailed analysis, techniques such as UV-Vis spectroscopy of solvent
extracts can be used to quantify the amount of dye absorbed by the polymer. The maximum
absorption wavelength (Amax) for Disperse Red 92 is not readily available in the literature and
should be determined experimentally for quantitative analysis.

Safety Precautions

» Disperse Red 92 is a fine powder and should be handled in a well-ventilated area or with
appropriate respiratory protection to avoid inhalation of dust.
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o Wear suitable personal protective equipment (PPE), including gloves and safety glasses, to
avoid skin and eye contact.

o Consult the Safety Data Sheet (SDS) for Disperse Red 92 for complete safety and handling
information.

Experimental Workflows

The following diagrams illustrate the general workflows for the two staining protocols described.
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Caption: Workflow for Heat-Mediated Aqueous Dispersion Staining.
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Caption: Workflow for Solvent-Based Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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